Cas no 328019-73-4 (7-(benzyloxy)-3-(2-chlorophenyl)-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 7-(benzyloxy)-3-(2-chlorophenyl)-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 328019-73-4
• MF: C₂₃H₁₄ClF₃O₃
• MW: 430.803676128387
• CID: 6406980
• PubChem ID: 1658681
• Update Time: 2025-05-19

7-(benzyloxy)-3-(2-chlorophenyl)-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(benzyloxy)-3-(2-chlorophenyl)-2-(trifluoromethyl)-4H-chromen-4-one
• 328019-73-4
• AKOS003614353
• F1067-0292
• 3-(2-chlorophenyl)-7-phenylmethoxy-2-(trifluoromethyl)chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2-chlorophenyl)-7-(phenylmethoxy)-2-(trifluoromethyl)-

• Inchi： 1S/C23H14ClF3O3/c24-18-9-5-4-8-16(18)20-21(28)17-11-10-15(29-13-14-6-2-1-3-7-14)12-19(17)30-22(20)23(25,26)27/h1-12H,13H2
• InChI Key： IXMNGOXRTMHAEV-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(OCC3=CC=CC=C3)=CC=C2C(=O)C=1C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 430.0583565g/mol
• Monoisotopic Mass: 430.0583565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 510.0±50.0 °C(Predicted)

Additional information on 7-(benzyloxy)-3-(2-chlorophenyl)-2-(trifluoromethyl)-4H-chromen-4-one

Comprehensive Overview of 7-(benzyloxy)-3-(2-chlorophenyl)-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 328019-73-4)

The compound 7-(benzyloxy)-3-(2-chlorophenyl)-2-(trifluoromethyl)-4H-chromen-4-one (CAS No. 328019-73-4) is a fluorinated chromenone derivative with significant potential in pharmaceutical and material science research. This molecule features a chromen-4-one core, substituted with a benzyloxy group at the 7-position, a 2-chlorophenyl moiety at the 3-position, and a trifluoromethyl group at the 2-position. Its unique structural attributes make it a subject of interest for drug discovery, particularly in targeting inflammatory pathways and enzyme modulation.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring CAS 328019-73-4 for its potential applications in kinase inhibition and GPCR-targeted therapies, aligning with trends in precision medicine. The trifluoromethyl group in this compound is particularly noteworthy, as it often improves lipophilicity and binding affinity—a key focus in AI-driven drug design platforms.

Synthetic routes to 7-(benzyloxy)-3-(2-chlorophenyl)-2-(trifluoromethyl)-4H-chromen-4-one typically involve Pd-catalyzed cross-coupling or multicomponent reactions, with yields optimized through green chemistry principles. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its high purity, critical for reproducibility in biological assays. These methodologies address common search queries like "how to synthesize trifluoromethyl chromenones" or "analytical techniques for fluorinated heterocycles."

From an industrial perspective, scalability challenges of CAS 328019-73-4 are mitigated by continuous flow chemistry—a hot topic in process optimization forums. Its benzyl-protected hydroxyl group also makes it a versatile intermediate for prodrug development, resonating with searches on "prodrug strategies for enhanced drug delivery." Notably, computational studies highlight its favorable ADME properties, a frequent subject in cheminformatics discussions.

Environmental and regulatory considerations for this compound emphasize REACH compliance and biodegradability assessments, addressing growing concerns about sustainable chemistry. While not classified as hazardous, proper handling protocols for halogenated intermediates are recommended, aligning with lab safety trends. The compound’s chromophore properties further invite exploration in OLED materials, tapping into the booming flexible electronics market.

In conclusion, 328019-73-4 exemplifies the convergence of medicinal chemistry and advanced materials. Its multifaceted applications—from targeted therapy to optoelectronics—make it a compelling case study for researchers navigating structure-activity relationships (SAR) or molecular docking simulations. Future studies may explore its crystal engineering potential or photophysical tuning, areas frequently queried in academic databases.